![molecular formula C24H28ClFN2O2 B3921364 1-(2-chloro-4-fluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine](/img/structure/B3921364.png)
1-(2-chloro-4-fluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine
Overview
Description
1-(2-chloro-4-fluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is commonly referred to as CFPP and belongs to the class of piperidine compounds. CFPP has been shown to exhibit potent activity against various diseases, including cancer, inflammation, and neurodegenerative disorders. In
Mechanism of Action
The exact mechanism of action of CFPP is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways. CFPP has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. It also inhibits the NF-κB signaling pathway, which is involved in inflammation and immune response. CFPP has also been found to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects
CFPP has been shown to exhibit potent biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. CFPP has also been shown to possess anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. It has also demonstrated neuroprotective effects, protecting neurons from oxidative stress and apoptosis. CFPP has also been found to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.
Advantages and Limitations for Lab Experiments
CFPP has several advantages for lab experiments. It exhibits potent activity against various diseases, making it a promising therapeutic candidate. CFPP has also been optimized for its yield and purity, making it suitable for further research. However, CFPP also has some limitations. Its mechanism of action is not fully understood, and further research is needed to elucidate its therapeutic potential fully. CFPP may also exhibit off-target effects, which could limit its clinical utility.
Future Directions
There are several future directions for CFPP research. One area of interest is the development of CFPP analogs with improved potency and selectivity. Another area of interest is the elucidation of CFPP's mechanism of action, which could lead to the development of more effective therapies. Additionally, further research is needed to assess the safety and efficacy of CFPP in vivo, which could pave the way for clinical trials. Finally, CFPP's potential applications in other diseases, such as cardiovascular disease and metabolic disorders, should be explored.
Scientific Research Applications
CFPP has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent activity against various diseases, including cancer, inflammation, and neurodegenerative disorders. CFPP has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. It has also been shown to possess anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. CFPP has also demonstrated neuroprotective effects, protecting neurons from oxidative stress and apoptosis.
properties
IUPAC Name |
[2-[1-[(2-chloro-4-fluorophenyl)methyl]piperidin-4-yl]oxyphenyl]-piperidin-1-ylmethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28ClFN2O2/c25-22-16-19(26)9-8-18(22)17-27-14-10-20(11-15-27)30-23-7-3-2-6-21(23)24(29)28-12-4-1-5-13-28/h2-3,6-9,16,20H,1,4-5,10-15,17H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKGGMWVWAOFNAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=CC=C2OC3CCN(CC3)CC4=C(C=C(C=C4)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28ClFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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